Cas no 5986-25-4 (9H-3,9a-Methano-1-benzoxepin-9-one,octahydro-2,2,5a-trimethyl-, (3R,5aS,9aR)-)

• Product Name: 9H-3,9a-Methano-1-benzoxepin-9-one,octahydro-2,2,5a-trimethyl-, (3R,5aS,9aR)-
• CAS No: 5986-25-4
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 380859
• Update Time: 2025-04-19

9H-3,9a-Methano-1-benzoxepin-9-one,octahydro-2,2,5a-trimethyl-, (3R,5aS,9aR)- Chemical and Physical Properties

Names and Identifiers

• 9H-3,9a-Methano-1-benzoxepin-9-one,octahydro-2,2,5a-trimethyl-, (3R,5aS,9aR)-
• Noroxoagarofuran
• 9H-3,9a-Methano-1-benzoxepin-9-one, octahydro-2,2,5a-trimethyl-, [3R-(3a,5aa,9aa)]-
• 9H-3,9a-Methano-1-benzoxepin-9-one,2,3a,4,5,5a,6,7,8-octahydro-2,2,5aa-trimethyl- (7CI,8CI)
• (3R)-3,4,5,5a,6,7,8,9a-Octahydro-2,2,5aβ-trimethyl-9H-3β,9aβ-methano-1-benzoxepin-9-one
• Norketoagarofuran
• 9H-3,9a-Methano-1-benzoxepin-9-one, octahydro-2,2,5a-trimethyl-, (3R,5aS,9aR)-

• Inchi： 1S/C14H22O2/c1-12(2)10-6-8-13(3)7-4-5-11(15)14(13,9-10)16-12/h10H,4-9H2,1-3H3/t10-,13+,14+/m1/s1
• InChI Key： GZGANJGCMJYOEK-SWHYSGLUSA-N
• SMILES： O1[C@]23C[C@@]([H])(CC[C@]2(C)CCCC3=O)C1(C)C

Computed Properties

• Exact Mass: 222.16206

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Agarofurans
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Agarofurans